2'-(2-Chloro-4-nitrophenyl)-2,2-dimethylpropionohydrazide

• CAS No.: 72791-01-6
• Molecular Formula: C11H14ClN3O3
• Molecular Weight: 271.70 g/mol
• IUPAC Name: N'-(2-chloro-4-nitrophenyl)-2,2-dimethylpropanehydrazide
• InChI: InChI=1S/C11H14ClN3O3/c1-11(2,3)10(16)14-13-9-5-4-7(15(17)18)6-8(9)12/h4-6,13H,1-3H3,(H,14,16)
• InChI Key: HBLBYNVKYQSZLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NNC1=C(C=C(C=C1)[N+](=O)[O-])Cl

Description

2'-(2-Chloro-4-nitrophenyl)-2,2-dimethylpropionohydrazide is a useful research compound. Its molecular formula is C11H14ClN3O3 and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and chilled (0° C.) solution containing 25 g (0.133 mol) of 2-chloro-4-nitrophenylhydrazine and 18.06 g (0.14 mol) of ethyldiisopropylamine in 200 ml of tetrahydrofuran was added dropwise 16.75 g (0.139 mol) of pivaloyl chloride. The reaction mixture was briefly heated to reflux and then concentrated under reduced pressure. The residue was treated with water, filtered and dried to give 32.5 g (90% yield) of the desired product as a yellowish solid; m.p. 123° C.